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Introduction
Dilauryl thiodipropionate (DLTDP) is a secondary antioxidant widely utilized to enhance the

thermo-oxidative stability of lubricating oils and greases. As a thioether, DLTDP functions

primarily as a peroxide decomposer, breaking down hydroperoxides that are formed during the

initial stages of lubricant degradation. This action prevents the propagation of radical chain

reactions that lead to increased viscosity, sludge formation, and corrosion. DLTDP is

particularly effective when used in synergy with primary antioxidants, such as hindered phenols

and aromatic amines, to provide a comprehensive stabilization package for lubricants operating

under a wide range of conditions.

Mechanism of Action
The primary role of DLTDP in lubricant stabilization is to decompose hydroperoxides (ROOH)

into non-radical, stable products. This process interrupts the oxidation cycle, which is a key

degradation pathway for lubricating oils and greases. The sulfur atom in the DLTDP molecule is

the active center, which is oxidized to sulfoxide and then to sulfone as it neutralizes

hydroperoxides.
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This secondary antioxidant mechanism is highly complementary to that of primary antioxidants

(radical scavengers). While primary antioxidants donate a hydrogen atom to neutralize peroxy

radicals (ROO•), DLTDP eliminates the hydroperoxides that would otherwise decompose to

form more radicals. This synergistic relationship significantly extends the service life of the

lubricant beyond what could be achieved with either type of antioxidant alone.[1]

Data Presentation
The following tables summarize the performance of DLTDP in lubricating oils and greases

based on common industry-standard tests.

Table 1: Oxidation Stability of Lubricating Oils by Rotating Pressure Vessel Oxidation Test

(RPVOT, ASTM D2272)

Lubricant Formulation RPVOT (minutes)

Base Oil (e.g., PAO 6) 150

Base Oil + 0.5% Hindered Phenolic AO 450

Base Oil + 0.5% DLTDP 250

Base Oil + 0.5% Hindered Phenolic AO + 0.5%

DLTDP
> 800

Note: The data presented are representative values and can vary based on the specific base

oil and other additives used.

Table 2: Wear Preventive Characteristics of Lubricating Greases by Four-Ball Wear Test (ASTM

D2266)

Grease Formulation Wear Scar Diameter (mm)

Lithium Grease (Base) 0.65

Lithium Grease + 1.0% DLTDP 0.50

Lithium Grease + 0.5% Primary AO + 1.0%

DLTDP
0.42
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Note: The data presented are representative values and can vary based on the specific grease

formulation and test conditions.

Experimental Protocols
Evaluation of Oxidative Stability using Rotating
Pressure Vessel Oxidation Test (RPVOT) - ASTM D2272
This test method evaluates the oxidation stability of lubricants in the presence of oxygen, water,

and a copper catalyst at an elevated temperature.[2][3][4][5][6]

a. Apparatus:

Rotating pressure vessel

Oxygen cylinder with regulator

Heating bath capable of maintaining 150 ± 0.1 °C

Pressure measurement and recording device

b. Materials:

Test lubricant (with and without DLTDP and/or other antioxidants)

Distilled water

Copper catalyst wire (99.9% purity)

Oxygen (99.5% purity)

c. Procedure:

A 50 g sample of the test oil is placed in a glass container along with 5 g of distilled water

and a polished copper catalyst coil.[7]

The container is placed inside the pressure vessel, which is then sealed.

The vessel is charged with oxygen to a pressure of 90 psi (620 kPa) at room temperature.[7]
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The pressurized vessel is placed in a heating bath maintained at 150 °C and rotated at 100

rpm.[7]

The pressure inside the vessel is monitored continuously. The test is concluded when the

pressure drops by 25 psi (175 kPa) from the maximum pressure observed.[8]

The time taken to reach this pressure drop is recorded as the RPVOT value in minutes. A

longer time indicates better oxidation stability.

Assessment of Wear Preventive Characteristics using
the Four-Ball Wear Test - ASTM D2266 (for Greases)
This method determines the wear preventive characteristics of lubricating greases in sliding

steel-on-steel applications.[9][10][11][12]

a. Apparatus:

Four-ball wear tester

Microscope for measuring wear scars (to 0.01 mm accuracy)

b. Materials:

Test grease (with and without DLTDP and/or other additives)

Steel balls (AISI E-52100 steel, 12.7 mm diameter)

c. Procedure:

Three steel balls are clamped together in a ball pot, and the test grease is applied to cover

the balls.

A fourth steel ball is placed on top of the three stationary balls and loaded with a 40 kgf (392

N) force.[9]

The top ball is rotated at 1200 rpm for 60 minutes at a temperature of 75 °C.[9][10]
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After the test, the three stationary balls are cleaned, and the average diameter of the wear

scars is measured using a microscope.[10]

A smaller wear scar diameter indicates better wear protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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